Cas no 1805499-72-2 (2-Bromo-4-cyano-5-(trifluoromethyl)benzoic acid)

• Product Name: 2-Bromo-4-cyano-5-(trifluoromethyl)benzoic acid
• CAS No: 1805499-72-2
• MF: C₉H₃BrF₃NO₂
• MW: 294.024832010269
• MDL: MFCD28737394
• CID: 4785781
• Update Time: 2025-11-05

2-Bromo-4-cyano-5-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-cyano-5-(trifluoromethyl)benzoic acid

• MDL： MFCD28737394
• Inchi： 1S/C9H3BrF3NO2/c10-7-1-4(3-14)6(9(11,12)13)2-5(7)8(15)16/h1-2H,(H,15,16)
• InChI Key： MFQKIACBGRIFBI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C(C(F)(F)F)=CC=1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 335
• XLogP3: 2.7
• Topological Polar Surface Area: 61.1

Additional information on 2-Bromo-4-cyano-5-(trifluoromethyl)benzoic acid

Research Briefing on 2-Bromo-4-cyano-5-(trifluoromethyl)benzoic Acid (CAS: 1805499-72-2)

The compound 2-Bromo-4-cyano-5-(trifluoromethyl)benzoic acid (CAS: 1805499-72-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and medicinal chemistry. This briefing synthesizes the latest findings on its synthesis, biological activity, and potential therapeutic applications, drawing from peer-reviewed literature and industry reports published within the last two years.

Recent studies highlight the role of 2-Bromo-4-cyano-5-(trifluoromethyl)benzoic acid as a key intermediate in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). Its trifluoromethyl and cyano groups enhance binding affinity and metabolic stability, making it a valuable scaffold for developing kinase inhibitors and antiviral agents. For instance, a 2023 study in Journal of Medicinal Chemistry demonstrated its utility in optimizing allosteric modulators for EGFR mutants resistant to first-line therapies.

Advances in synthetic methodologies have also been reported. A novel one-pot protocol for the preparation of this compound was published in Organic Letters (2024), achieving an 85% yield via palladium-catalyzed cyanation followed by regioselective bromination. This method addresses previous challenges in scalability and purity, which were critical bottlenecks in industrial applications.

Biological evaluations reveal promising activity against SARS-CoV-2 main protease (M^pro), with IC₅₀ values in the low micromolar range (Bioorganic & Medicinal Chemistry Letters, 2023). Docking studies suggest that the bromo and cyano substituents occupy the S1 and S2 pockets of M^pro, respectively, while the trifluoromethyl group enhances hydrophobic interactions. These insights are driving its incorporation into broader antiviral drug libraries.

In conclusion, 2-Bromo-4-cyano-5-(trifluoromethyl)benzoic acid exemplifies the convergence of synthetic innovation and target-driven design in modern drug development. Ongoing research focuses on derivatization strategies to expand its therapeutic repertoire, particularly in oncology and infectious diseases. Future directions include in vivo efficacy studies and toxicology profiling to advance lead candidates to preclinical stages.